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Compound of Interest

Compound Name: Gold-193

Cat. No.: B1217023 Get Quote

Disclaimer: This document is intended as a technical support guide for researchers, scientists,

and drug development professionals working with Gold-198 (Au-198). It is not a substitute for

institutional radiation safety protocols, regulatory requirements, or the guidance of a certified

Radiation Safety Officer (RSO). Always adhere to your institution's specific procedures and all

applicable local and national regulations.

Gold-198 is a valuable radioisotope in medical applications and research, particularly in

brachytherapy for cancer treatment and as a radioactive tracer.[1][2][3] With a half-life of

approximately 2.7 days, it decays by beta emission to stable mercury-198, also emitting

gamma radiation.[1][2][4] Proper management of waste generated from experiments using Au-

198 is crucial for ensuring personnel safety and environmental protection.

Data Presentation: Gold-198 Properties and Decay
The following table summarizes the key radiological properties of Gold-198.
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Property Value

Half-life 2.6946 days[1]

Primary Emissions Beta particles, Gamma rays[4]

Max. Beta Energy 0.961 MeV[1]

Primary Gamma Energy 0.412 MeV[1]

Decay Product Stable Mercury-198 (Hg-198)[4]

Specific Gamma Ray Constant 2.29 mrem/h at 1 ft for 1 mCi[5]

Decay Schedule for Waste Management

The principle of "Decay-in-Storage" is the primary method for managing short-lived radioactive

waste like Au-198. Waste is stored securely until its radioactivity has decayed to background

levels. A general rule of thumb is to store the waste for at least 10 half-lives.

Number of Half-lives Time Elapsed (Days)
Percentage of Original
Activity Remaining

1 2.7 50%

2 5.4 25%

3 8.1 12.5%

5 13.5 3.125%

7 18.9 0.781%

10 27.0 0.098%

Frequently Asked Questions (FAQs)
Q1: What are the main types of radioactive waste generated from Au-198 experiments?

A1: Waste from Au-198 experiments is typically categorized as:
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Dry Solid Waste: Contaminated personal protective equipment (PPE) like gloves and lab

coats, absorbent paper, pipette tips, vials, and other lab consumables.[6]

Liquid Waste: Aqueous solutions from experimental procedures, buffer washes, and

decontamination fluids. This can also include scintillation vials containing Au-198.

Sharps Waste: Contaminated needles, syringes, scalpels, and glass Pasteur pipettes.

Animal Carcasses/Tissues: If used in in-vivo studies, animal remains and tissues may be

contaminated.

Q2: How long must I store Au-198 waste before it can be disposed of as non-radioactive

waste?

A2: Au-198 waste should be stored for decay for a minimum of 10 half-lives (approximately 27

days). After this period, the radioactivity will have decayed to less than 0.1% of its original level.

Before disposal, the waste must be surveyed with an appropriate radiation detection meter to

ensure its activity is indistinguishable from background radiation. Always follow your institution's

specific clearance procedures.

Q3: What are the shielding requirements for storing Au-198 waste?

A3: Au-198 emits both beta and gamma radiation. Shielding is crucial to keep personnel

exposure As Low As Reasonably Achievable (ALARA).

Beta Shielding: 3 mm of plastic (like acrylic) is sufficient to absorb all beta emissions.[5]

Gamma Shielding: Lead is required for gamma shielding. 10.5 mm of lead will reduce the

gamma dose rate by about 90%.[5] Waste containers should be stored in designated,

shielded areas.

Q4: Can I mix Au-198 waste with other radioactive waste?

A4: No. It is critical to segregate radioactive waste by isotope.[7] Mixing isotopes with different

half-lives complicates the decay-in-storage process. Au-198 waste should be collected in

containers designated solely for Au-198 and other chemically compatible isotopes with similar

short half-lives (e.g., between 1 and 8 days).[5]
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Q5: What do I do in case of a spill of Au-198?

A5: In the event of a spill, follow your institution's established emergency procedures. A general

guide is:

Notify: Alert all personnel in the immediate area and your institution's Radiation Safety

Officer (RSO).

Contain: Prevent the spread of contamination. Cover liquid spills with absorbent paper.

Isolate: Secure the area to prevent entry.

Decontaminate: Under the guidance of the RSO, personnel with appropriate training and

PPE should begin decontamination procedures.

Survey: After cleanup, survey the area, personnel, and equipment to ensure all

contamination has been removed.
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Issue Probable Cause(s) Solution(s)

Radiation survey meter shows

readings above background on

a waste container stored for

over 10 half-lives.

1. The initial activity was higher

than estimated.2. The waste

was inadvertently mixed with a

longer-lived isotope.3. The

survey meter is malfunctioning

or not calibrated.

1. Recalculate the decay time

needed and continue to store

the waste. Re-label the

container with the new

estimated disposal date.2.

Contact your RSO

immediately. The waste will

need to be re-characterized.3.

Verify meter function with a

check source and ensure it is

within its calibration period. If

faulty, use a different calibrated

meter.

Liquid waste container is

leaking.

1. Improper sealing of the

container.2. Physical damage

to the container.3. Chemical

incompatibility of the waste

with the container material.

1. Immediately place the

leaking container into a larger,

secondary containment

vessel.2. Notify the RSO.3.

Following RSO guidance,

transfer the contents to a new,

appropriate container.4.

Decontaminate the spill area

and survey for residual

contamination.

A "Radioactive" waste bag is

found in the regular trash.

1. Improper segregation of

waste by lab personnel.2. Lack

of clear labeling on waste

containers.3. Insufficient

training.

1. Cordon off the area and

contact the RSO immediately.

Do not attempt to retrieve the

bag yourself.2. The RSO will

coordinate a safe retrieval and

survey of the area.3. All

laboratory personnel must

undergo refresher training on

radioactive waste segregation

and disposal procedures.[8]
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Volume of radioactive waste

generated is excessively high.

1. Non-radioactive items are

being placed in radioactive

waste containers.2. Inefficient

experimental design leading to

excess contaminated

materials.

1. Strictly enforce waste

segregation. Only items known

or suspected to be

contaminated should enter the

radioactive waste stream.2.

Plan experiments to minimize

the use of disposable

materials.3. Survey potentially

clean items (e.g., outer

packaging) before discarding

them as radioactive waste.[9]

Experimental Protocols
Protocol 1: Segregation and Collection of Dry Solid Au-
198 Waste

Preparation: Designate a specific area within the lab for radioactive waste accumulation.

Place a waste container lined with a clear plastic bag in this area.[7]

Shielding: Ensure the container is appropriately shielded for the expected activity level of the

waste (e.g., within a lead-lined bin).

Labeling: Label the container clearly with "Caution, Radioactive Material," the radiation

symbol (trefoil), the isotope (Au-198), the start date of collection, and the lab's contact

information.

Collection: During experimentation, place all contaminated solid waste (gloves, absorbent

paper, plastic tubes, etc.) directly into the designated bag. Do not include any free liquids or

sharps.[9]

Closure: When the bag is full (no more than 3/4 capacity), seal it with tape.

Tagging: Complete a radioactive waste tag with all required information, including estimated

activity and date, and attach it to the bag.
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Storage: Place the sealed and tagged bag in the designated decay-in-storage area as

directed by your RSO.

Protocol 2: Management of Aqueous Liquid Au-198
Waste

Container Selection: Use a clearly labeled, shatter-resistant carboy designated only for

aqueous Au-198 waste.[7]

Secondary Containment: Always keep the liquid waste carboy within a secondary container

(such as a plastic tub) that can hold the entire volume of the liquid in case of a leak.[7]

Labeling: Label both the carboy and the secondary container with "Caution, Radioactive

Material," the trefoil symbol, "Au-198," and the chemical composition of the liquid.

Collection: Carefully pour or pipette liquid waste into the carboy, avoiding splashes. Use a

funnel if necessary. Do not add any solid waste like pipette tips or wipes.

pH and Chemical Compatibility: Ensure all liquids added to the carboy are chemically

compatible. Neutralize strong acids or bases before adding them to the container, if required

by your RSO.

Closure and Storage: Keep the carboy capped when not in use. When full, securely fasten

the cap and move the carboy to the designated decay-in-storage area for liquids.

Visualizations
Logical Workflow for Au-198 Waste Management
This diagram illustrates the decision-making process for handling different types of waste

generated during Au-198 experiments.
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Caption: Workflow for segregation, storage, and disposal of Au-198 waste.
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Signaling Pathway for Spill Response
This diagram outlines the critical communication and action steps to be taken in the event of an

Au-198 spill.
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Spill Occurs
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Caption: Emergency response and communication pathway for an Au-198 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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